Cas no 505-63-5 (1,2-dioxepane)

• Product Name: 1,2-dioxepane
• CAS No: 505-63-5
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 1568106
• PubChem ID: 136336
• Update Time: 2025-04-21

1,2-dioxepane Chemical and Physical Properties

Names and Identifiers

• 1,2-dioxepane
• 3H-1,2-Dioxepin, tetrahydro-
• dioxepane
• DTXSID30198520
• SCHEMBL1696769
• 505-63-5

• Inchi： 1S/C5H10O2/c1-2-4-6-7-5-3-1/h1-5H2
• InChI Key： HGGNZMUHOHGHBJ-UHFFFAOYSA-N
• SMILES： O1CCCCCO1

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 39.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,2-dioxepanes